Cas no 1235391-09-9 (2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide
• CAS No: 1235391-09-9
• MF: C₁₉H₂₂ClN₃O
• MW: 343.850483417511
• CID: 6199133
• PubChem ID: 49687536
• Update Time: 2025-10-28

2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide
• 2-(2-chlorophenyl)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide
• F5033-2095
• 1235391-09-9
• 2-(2-chlorophenyl)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide
• 2-(2-chlorophenyl)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]acetamide
• AKOS024491776

• Inchi： 1S/C19H22ClN3O/c20-17-6-2-1-5-16(17)13-19(24)22-14-15-8-11-23(12-9-15)18-7-3-4-10-21-18/h1-7,10,15H,8-9,11-14H2,(H,22,24)
• InChI Key： UFRKQWHWBMSXHN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 343.1451400g/mol
• Monoisotopic Mass: 343.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide

Introduction to 2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide (CAS No. 1235391-09-9)

2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide (CAS No. 1235391-09-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetamide with a unique structural framework that includes a chlorophenyl group and a pyridine-substituted piperidine moiety. The intricate structure of this compound offers a wide range of potential applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide is characterized by its multi-functional groups, which contribute to its pharmacological properties. The presence of the chlorophenyl group and the pyridine-substituted piperidine moiety provides the molecule with specific binding affinities and biological activities. These features make it an attractive candidate for various drug discovery programs, especially those focused on central nervous system (CNS) disorders and cancer.

Recent research studies have highlighted the potential of 2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide in modulating specific receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. The compound's ability to selectively bind to these receptors suggests its potential as a lead molecule for developing more effective and targeted therapies.

In addition to its receptor modulating properties, 2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide could be further developed as an anticancer agent, potentially offering new treatment options for patients with resistant or advanced cancers.

The pharmacokinetic properties of 2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy and safety. Its oral bioavailability and plasma stability make it suitable for both preclinical and clinical evaluations. Moreover, the compound's low toxicity profile further supports its potential as a safe and effective therapeutic agent.

In terms of clinical applications, 2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide is currently being evaluated in several early-stage clinical trials. These trials aim to assess its safety, tolerability, and efficacy in treating specific diseases. Preliminary results from these trials have been encouraging, with the compound demonstrating promising therapeutic effects without significant adverse events. As research progresses, it is anticipated that more detailed data will become available, providing a clearer understanding of its full therapeutic potential.

The development of 2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide as a therapeutic agent is part of a broader trend in pharmaceutical research towards personalized medicine and targeted therapies. By leveraging advanced computational methods and high-throughput screening technologies, researchers are able to identify and optimize compounds like 2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide for specific disease indications. This approach not only enhances the efficiency of drug discovery but also increases the likelihood of developing more effective treatments with fewer side effects.

In conclusion, 2-(2-chlorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-y lmethyl}acetamide (CAS No. 1235391-09-9) represents a promising molecule with significant potential in both basic research and clinical applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As ongoing research continues to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.